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(3aS,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole (3aS,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
Brand Name: Vulcanchem
CAS No.: 85167-10-8
VCID: VC20847562
InChI: InChI=1S/C14H25BO2/c1-5-6-7-15-16-12-9-10-8-11(13(10,2)3)14(12,4)17-15/h10-12H,5-9H2,1-4H3/t10-,11-,12+,14-/m0/s1
SMILES: B1(OC2CC3CC(C3(C)C)C2(O1)C)CCCC
Molecular Formula: C14H25BO2
Molecular Weight: 236.16 g/mol

(3aS,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole

CAS No.: 85167-10-8

Cat. No.: VC20847562

Molecular Formula: C14H25BO2

Molecular Weight: 236.16 g/mol

* For research use only. Not for human or veterinary use.

(3aS,4S,6S,7aR)-2-Butyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole - 85167-10-8

Specification

CAS No. 85167-10-8
Molecular Formula C14H25BO2
Molecular Weight 236.16 g/mol
IUPAC Name (1S,2S,6R,8S)-4-butyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane
Standard InChI InChI=1S/C14H25BO2/c1-5-6-7-15-16-12-9-10-8-11(13(10,2)3)14(12,4)17-15/h10-12H,5-9H2,1-4H3/t10-,11-,12+,14-/m0/s1
Standard InChI Key IMUJPBOUZJFWJB-FMSGJZPZSA-N
Isomeric SMILES B1(O[C@@H]2C[C@@H]3C[C@H]([C@@]2(O1)C)C3(C)C)CCCC
SMILES B1(OC2CC3CC(C3(C)C)C2(O1)C)CCCC
Canonical SMILES B1(OC2CC3CC(C3(C)C)C2(O1)C)CCCC

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